Cas no 1198284-95-5 (4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine)

• Product Name: 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine
• CAS No: 1198284-95-5
• MF: C₁₇H₂₇NO
• MW: 261.402384996414
• MDL: MFCD07774830
• CID: 5206372
• Update Time: 2025-10-31

4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-4-(3-ISO-PROPYLPHENYL)-1-ISO-PROPYLPIPERIDINE
• 1-ISOPROPYL-4-(3-ISOPROPYLPHENYL)PIPERIDIN-4-OL
• 4-Piperidinol, 1-(1-methylethyl)-4-[3-(1-methylethyl)phenyl]-
• 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine

• MDL： MFCD07774830
• Inchi： 1S/C17H27NO/c1-13(2)15-6-5-7-16(12-15)17(19)8-10-18(11-9-17)14(3)4/h5-7,12-14,19H,8-11H2,1-4H3
• InChI Key： GFXZIRQBOHHQNG-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C(C)C)C=2)CCN(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine

Professional Introduction to Compound with CAS No. 1198284-95-5 and Product Name: 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine

The compound with the CAS number 1198284-95-5 and the product name 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including hydroxyl and iso-propyl substituents, which contribute to its distinctive chemical properties and reactivity.

In recent years, the exploration of novel piperidine derivatives has become a focal point in the pharmaceutical industry. Piperidine scaffolds are widely recognized for their versatility in drug design, often serving as privileged structures in the development of bioactive molecules. The presence of both hydroxyl and iso-propyl groups in 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine enhances its potential as a lead compound for further optimization. This dual functionality allows for diverse interactions with biological targets, making it a promising candidate for therapeutic intervention.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that exhibit significant biological activity. The 3-iso-propylphenyl moiety, in particular, is a critical feature that contributes to the compound's binding affinity and selectivity. Studies have shown that iso-propylphenyl derivatives often exhibit favorable pharmacokinetic properties, which are essential for the development of effective drugs. The hydroxyl group further enhances the compound's potential by enabling hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with remarkable accuracy. Molecular docking simulations and virtual screening have been instrumental in identifying promising candidates like 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine. These computational approaches allow for the rapid evaluation of thousands of compounds, significantly reducing the time and resources required for hit identification. Preliminary studies using these methods suggest that this compound may exhibit inhibitory activity against various enzymes and receptors relevant to human health.

The synthesis of 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to introduce the desired functional groups while maintaining stereochemical integrity. These advances in synthetic chemistry have opened new avenues for the development of complex drug candidates.

In vitro studies have begun to elucidate the pharmacological profile of 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine. Initial experiments indicate that this compound exhibits moderate affinity for certain therapeutic targets, suggesting its potential as a starting point for further drug design. The hydroxyl group appears to play a crucial role in mediating interactions with biological targets, while the iso-propyl substituents contribute to solubility and metabolic stability. These findings are consistent with previous reports on similar piperidine derivatives, reinforcing the hypothesis that this compound may exhibit therapeutic efficacy.

The future direction of research on 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine will likely involve structure-based drug design and optimization. By leveraging insights from computational modeling and experimental data, researchers can refine the molecular structure to enhance potency, selectivity, and pharmacokinetic properties. Additionally, exploring analogs of this compound may reveal new insights into its mechanism of action and potential therapeutic applications.

As our understanding of biological systems continues to evolve, compounds like 4-Hydroxy-4-(3-iso-propylphenyl)-1-iso-propylpiperidine will play an increasingly important role in drug discovery and development. Their unique structural features and promising biological activity make them valuable tools for researchers seeking to develop novel therapeutics. With ongoing advancements in synthetic chemistry and computational biology, the potential applications of this compound are likely to expand significantly in the coming years.